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Compound of Interest

Compound Name: 6-FAM-PEG3-Azide

Cat. No.: B1677517

Technical Guide: 6-FAM-PEG3-Azide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on the properties and applications of 6-FAM-
PEG3-Azide, a fluorescent labeling reagent.

Core Molecular Data

6-FAM-PEG3-Azide is a chemical compound comprised of a 6-carboxyfluorescein (6-FAM)
fluorescent dye, a polyethylene glycol (PEG3) spacer, and a terminal azide group. This
structure allows for its use in bio-conjugation applications, particularly in "click chemistry"
reactions for the labeling of biomolecules.

The key quantitative data for this compound are summarized below:

Property Value References
Molecular Formula C29H28N4Og9 [1][2]13]
Molecular Weight 576.56 g/mol [2][3]

Experimental Applications and Protocols

Application:
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6-FAM-PEG3-Azide serves as a fluorescent tag for the detection and visualization of alkyne-
modified biomolecules. The azide group on the reagent reacts with a terminal alkyne on a
target molecule to form a stable triazole linkage. This process is commonly referred to as a
copper(l)-catalyzed azide-alkyne cycloaddition (CUAAC) or a strain-promoted azide-alkyne
cycloaddition (SPAAC), both of which fall under the umbrella of "click chemistry".[4][5] The
integrated 6-FAM dye provides a fluorescent signal for detection, with excitation and emission
maxima typically around 496 nm and 516 nm, respectively.

General Experimental Protocol for Fluorescent Labeling using CUAAC:

Disclaimer: This is a generalized protocol. Specific concentrations, reaction times, and
purification methods should be optimized for the specific biomolecules and experimental setup.

Materials:

Alkyne-modified biomolecule (e.g., protein, nucleic acid)

e 6-FAM-PEG3-Azide

o Copper(l) source (e.g., copper(ll) sulfate)

e Reducing agent (e.g., sodium ascorbate)

o Copper-chelating ligand (e.g., TBTA)

» Reaction buffer (e.g., phosphate-buffered saline, pH 7.4)
 Purification system (e.g., size-exclusion chromatography, dialysis)
Procedure:

e Preparation of Reactants:

o Dissolve the alkyne-modified biomolecule in the reaction buffer to a final concentration of
1-10 mg/mL.

o Prepare a stock solution of 6-FAM-PEG3-Azide in a compatible organic solvent (e.g.,
DMSO).
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o Prepare stock solutions of the copper(l) source, reducing agent, and ligand.

e Click Reaction:

o In a microcentrifuge tube, combine the alkyne-modified biomolecule solution with the 6-
FAM-PEG3-Azide stock solution.

o Add the ligand to the mixture.
o Initiate the reaction by adding the copper(l) source and the reducing agent.

o Gently mix the components and allow the reaction to proceed at room temperature for 1-4
hours. The reaction can be performed in the dark to minimize photobleaching of the FAM
dye.

e Purification:

o Remove the unreacted 6-FAM-PEG3-Azide and copper catalyst from the labeled
biomolecule using an appropriate purification method.

e Analysis:

o Confirm successful labeling by methods such as fluorescence spectroscopy, gel
electrophoresis, or mass spectrometry.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for labeling a biomolecule with 6-FAM-
PEG3-Azide via a copper-catalyzed click chemistry reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [6-FAM-PEG3-Azide molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677517#6-fam-peg3-azide-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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